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molecular formula C17H15ClN2O3 B8332616 3-Chloro-4-[(6,7-dimethoxy-4-quinolyl)oxy]aniline CAS No. 347161-75-5

3-Chloro-4-[(6,7-dimethoxy-4-quinolyl)oxy]aniline

Cat. No. B8332616
CAS RN: 347161-75-5
M. Wt: 330.8 g/mol
InChI Key: DCFZOECVVBSZLL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07135466B2

Procedure details

Sodium hydride (60 wt %, 0.72 g) was added to dimethyl sulfoxide (10 ml), and the mixture was stirred at 50° C. for 20 min. 4-Amino-3-chlorophenol hydrochloride (1.61 g) was added thereto, and the mixture was stirred at room temperature for 10 min. Next, 4-chloro-6,7-dimethoxyquinoline (1.00 g) was added thereto, and the mixture was stirred at 100° C. overnight. Water was added to the reaction solution, and the mixture was extracted with chloroform. The chloroform layer was then washed with a saturated aqueous sodium hydrogencarbonate solution and was dried over anhydrous sodium sulfate. The solvent was removed by distillation under the reduced pressure. Methanol was added to the residue, and the precipitated crystal was collected by suction filtration to give the title compound (0.80 g, yield 60%).
Name
Sodium hydride
Quantity
0.72 g
Type
reactant
Reaction Step One
Name
dimethyl sulfoxide
Quantity
10 mL
Type
reactant
Reaction Step One
Name
4-Amino-3-chlorophenol hydrochloride
Quantity
1.61 g
Type
reactant
Reaction Step Two
Name
4-chloro-6,7-dimethoxyquinoline
Quantity
1 g
Type
reactant
Reaction Step Three
Name
Water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
title compound
Yield
60%

Identifiers

REACTION_CXSMILES
[H-].[Na+].CS(C)=O.[ClH:7].[NH2:8][C:9]1[CH:14]=[CH:13][C:12]([OH:15])=[CH:11][C:10]=1Cl.Cl[C:18]1[C:27]2[C:22](=[CH:23][C:24]([O:30][CH3:31])=[C:25]([O:28][CH3:29])[CH:26]=2)[N:21]=[CH:20][CH:19]=1>O>[Cl:7][C:11]1[CH:10]=[C:9]([CH:14]=[CH:13][C:12]=1[O:15][C:18]1[C:27]2[C:22](=[CH:23][C:24]([O:30][CH3:31])=[C:25]([O:28][CH3:29])[CH:26]=2)[N:21]=[CH:20][CH:19]=1)[NH2:8] |f:0.1,3.4|

Inputs

Step One
Name
Sodium hydride
Quantity
0.72 g
Type
reactant
Smiles
[H-].[Na+]
Name
dimethyl sulfoxide
Quantity
10 mL
Type
reactant
Smiles
CS(=O)C
Step Two
Name
4-Amino-3-chlorophenol hydrochloride
Quantity
1.61 g
Type
reactant
Smiles
Cl.NC1=C(C=C(C=C1)O)Cl
Step Three
Name
4-chloro-6,7-dimethoxyquinoline
Quantity
1 g
Type
reactant
Smiles
ClC1=CC=NC2=CC(=C(C=C12)OC)OC
Step Four
Name
Water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
50 °C
Stirring
Type
CUSTOM
Details
the mixture was stirred at 50° C. for 20 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
the mixture was stirred at room temperature for 10 min
Duration
10 min
STIRRING
Type
STIRRING
Details
the mixture was stirred at 100° C. overnight
Duration
8 (± 8) h
EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted with chloroform
WASH
Type
WASH
Details
The chloroform layer was then washed with a saturated aqueous sodium hydrogencarbonate solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
was dried over anhydrous sodium sulfate
CUSTOM
Type
CUSTOM
Details
The solvent was removed by distillation under the reduced pressure
ADDITION
Type
ADDITION
Details
Methanol was added to the residue
FILTRATION
Type
FILTRATION
Details
the precipitated crystal was collected by suction filtration

Outcomes

Product
Details
Reaction Time
 20 min
Name
title compound
Type
product
Smiles
ClC=1C=C(N)C=CC1OC1=CC=NC2=CC(=C(C=C12)OC)OC
Measurements
Type Value Analysis
AMOUNT: MASS 0.8 g
YIELD: PERCENTYIELD 60%
YIELD: CALCULATEDPERCENTYIELD 54.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.